Cas no 1511891-24-9 (2-4-(trifluoroacetyl)morpholin-3-ylacetic acid)

• Product Name: 2-4-(trifluoroacetyl)morpholin-3-ylacetic acid
• CAS No: 1511891-24-9
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• CID: 5792041
• PubChem ID: 80418759
• Update Time: 2025-06-12

2-4-(trifluoroacetyl)morpholin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(trifluoroacetyl)morpholin-3-yl]acetic acid
• EN300-1035025
• AKOS018982030
• 1511891-24-9
• 2-4-(trifluoroacetyl)morpholin-3-ylacetic acid

• Inchi： 1S/C8H10F3NO4/c9-8(10,11)7(15)12-1-2-16-4-5(12)3-6(13)14/h5H,1-4H2,(H,13,14)
• InChI Key： NDJUBNLXYFAAGT-UHFFFAOYSA-N
• SMILES： FC(C(N1CCOCC1CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-4-(trifluoroacetyl)morpholin-3-ylacetic acid

Recent Advances in the Study of 2-4-(Trifluoroacetyl)morpholin-3-ylacetic Acid (CAS: 1511891-24-9)

The compound 2-4-(trifluoroacetyl)morpholin-3-ylacetic acid (CAS: 1511891-24-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetyl and morpholinylacetic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a building block for novel protease inhibitors. Researchers have demonstrated that the trifluoroacetyl group enhances the compound's binding affinity to specific enzyme active sites, making it a valuable scaffold for designing inhibitors targeting diseases such as cancer and viral infections. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting cathepsin B, a protease implicated in tumor metastasis.

In addition to its pharmacological applications, 2-4-(trifluoroacetyl)morpholin-3-ylacetic acid has also been investigated for its potential in bioorthogonal chemistry. Its stability under physiological conditions and reactivity with various nucleophiles make it an attractive candidate for labeling and tracking biomolecules in live cells. Recent work in ACS Chemical Biology has explored its use in proximity labeling techniques, enabling researchers to map protein-protein interactions with high precision.

The synthesis of this compound has also seen improvements, with recent protocols emphasizing greener and more efficient methodologies. A 2024 report in Organic Process Research & Development detailed a one-pot synthesis route that reduces waste and improves yield, making the compound more accessible for large-scale applications. These advancements are expected to accelerate its adoption in both academic and industrial settings.

Looking ahead, the versatility of 2-4-(trifluoroacetyl)morpholin-3-ylacetic acid suggests it will continue to be a focal point in chemical biology research. Ongoing studies are exploring its potential in targeted drug delivery systems and as a tool for studying enzyme mechanisms. As the field progresses, this compound is poised to play a critical role in the development of next-generation therapeutics and diagnostic tools.